Cas no 921625-90-3 (Benzonitrile, 3-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]-)

Benzonitrile, 3-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]- structure
921625-90-3 structure
Product Name:Benzonitrile, 3-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]-
CAS No:921625-90-3
MF:C18H12ClN3O2
MW:337.759782791138
CID:743697
PubChem ID:71422141
Update Time:2025-04-19

Benzonitrile, 3-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]-
    • 3-[[3-(2-chloropyrimidin-4-yl)oxyphenoxy]methyl]benzonitrile
    • SCHEMBL3284334
    • 3-({3-[(2-Chloropyrimidin-4-yl)oxy]phenoxy}methyl)benzonitrile
    • DTXSID20841179
    • 921625-90-3
    • Inchi: 1S/C18H12ClN3O2/c19-18-21-8-7-17(22-18)24-16-6-2-5-15(10-16)23-12-14-4-1-3-13(9-14)11-20/h1-10H,12H2
    • InChI Key: BIMGFOTYJWWXAV-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)OC1=CC=CC(=C1)OCC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 337.0618043g/mol
  • Monoisotopic Mass: 337.0618043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 68Ų
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